Cas no 3406-77-7 (2-(4-methoxyphenyl)sulfanylacetic acid)

2-(4-methoxyphenyl)sulfanylacetic acid Properties

Names and Identifiers

• Acetic acid,2-[(4-methoxyphenyl)thio]-
• (4-METHOXYPHENYL)THIO]ACETIC ACID
• 2-((4-Methoxyphenyl)thio)acetic acid
• [(4-Methoxyphenyl)sulfanyl]acetic acid
• 2-(4-methoxyphenyl)sulfanylacetic acid
• Z56770877
• SCHEMBL4255888
• 2-[(4-methoxyphenyl)sulfanyl]acetic acid
• AKOS000264597
• MFCD00570562
• WPRFIGTZKOUYRL-UHFFFAOYSA-N
• E86007
• Enamine_000580
• 3406-77-7
• F2145-0099
• (4-METHOXYPHENYL)THIO]ACETICACID
• (4-Methoxy-phenylsulfanyl)-acetic acid
• HMS1395K08
• EN300-12995
• 2-((4-methoxyphenyl)thio)aceticacid
• [(4-methoxyphenyl)thio]acetic acid
• acetic acid, 2-(4-methoxyphenyl)thio-
• +Expand

• MDL： MFCD00570562
• InChIKey： WPRFIGTZKOUYRL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O3S/c1-12-7-2-4-8(5-3-7)13-6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
• SMILES： COC1=CC=C(C=C1)SCC(=O)O

Computed Properties

• Exact Mass: 197.02700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 198.03506535g/mol
• Heavy Atom Count: 13
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• LogP: 0.53720
• PSA: 74.66000

2-(4-methoxyphenyl)sulfanylacetic acid Security Information

2-(4-methoxyphenyl)sulfanylacetic acid Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%